Cas no 1408279-59-3 (5-Bromo-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1408279-59-3
• MF: C₆H₂BrF₃IN
• MW: 351.8905
• MDL: MFCD23382317
• CID: 4698853
• Update Time: 2025-07-19

5-Bromo-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-3-iodo-2-(trifluoromethyl)-
• 5-Bromo-3-iodo-2-trifluoromethyl-pyridine
• 5-Bromo-3-iodo-2-(trifluoromethyl)pyridine

• MDL： MFCD23382317
• Inchi： 1S/C6H2BrF3IN/c7-3-1-4(11)5(12-2-3)6(8,9)10/h1-2H
• InChI Key： SVLZUSYHTIPKKP-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C([H])=NC=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-3-iodo-2-(trifluoromethyl)pyridine

5-Bromo-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1408279-59-3): A Versatile Building Block in Modern Medicinal Chemistry

5-Bromo-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1408279-59-3) is a highly versatile compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of bromine, iodine, and trifluoromethyl groups, offers a wide range of applications in the synthesis of bioactive molecules and drug discovery.

The molecular structure of 5-Bromo-3-iodo-2-(trifluoromethyl)pyridine is particularly noteworthy for its ability to undergo various chemical transformations. The presence of the bromine and iodine atoms provides multiple handles for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential in the construction of complex organic molecules. The trifluoromethyl group, known for its electron-withdrawing properties, imparts significant stability and metabolic resistance to the resulting compounds.

Recent advancements in the field have highlighted the importance of 5-Bromo-3-iodo-2-(trifluoromethyl)pyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. The ability to fine-tune the properties of these inhibitors through strategic modifications of the pyridine scaffold has opened new avenues for targeted therapy.

In addition to its role in kinase inhibition, 5-Bromo-3-iodo-2-(trifluoromethyl)pyridine has also shown promise in the development of antiviral agents. Research conducted at a leading pharmaceutical company revealed that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses. The trifluoromethyl group plays a crucial role in enhancing the antiviral efficacy by improving cellular uptake and reducing viral replication.

The synthetic accessibility of 5-Bromo-3-iodo-2-(trifluoromethyl)pyridine has been further enhanced by recent developments in catalytic methods. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-couplings, have been optimized to achieve high yields and selectivities. These advancements have not only streamlined the synthesis process but also reduced environmental impact by minimizing waste generation and energy consumption.

Beyond its applications in drug discovery, 5-Bromo-3-iodo-2-(trifluoromethyl)pyridine has found utility in other areas of chemical research. For example, it serves as an important building block in the synthesis of functional materials with unique electronic and optical properties. These materials have potential applications in organic electronics, sensors, and photovoltaic devices.

In conclusion, 5-Bromo-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1408279-59-3) is a valuable compound with a broad spectrum of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and synthetic versatility make it an indispensable tool for researchers aiming to develop innovative solutions to pressing health and technological challenges.